Cas no 2680879-11-0 (benzyl N-(2-iodophenyl)methyl-N-methylcarbamate)

• Product Name: benzyl N-(2-iodophenyl)methyl-N-methylcarbamate
• CAS No: 2680879-11-0
• MF: C₁₆H₁₆INO₂
• MW: 381.208216667175
• CID: 5625485
• PubChem ID: 165922979
• Update Time: 2025-06-08

benzyl N-(2-iodophenyl)methyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(2-iodophenyl)methyl]-N-methylcarbamate
• 2680879-11-0
• EN300-28301920
• benzyl N-(2-iodophenyl)methyl-N-methylcarbamate

• Inchi： 1S/C16H16INO2/c1-18(11-14-9-5-6-10-15(14)17)16(19)20-12-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3
• InChI Key： QJSPTJAREFQWOE-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CN(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 381.02258g/mol
• Monoisotopic Mass: 381.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(2-iodophenyl)methyl-N-methylcarbamate

Introduction to Benzyl N-(2-iodophenyl)methyl-N-methylcarbamate (CAS No. 2680879-11-0)

Benzyl N-(2-iodophenyl)methyl-N-methylcarbamate, with the chemical formula C₁₅H₁₄INO₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 2680879-11-0, represents a fascinating intersection of halogenated aromatic systems and carbamate functionalities, making it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of Benzyl N-(2-iodophenyl)methyl-N-methylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 2-iodophenyl group. The presence of the iodine atom at the para position of the phenyl ring introduces a high degree of reactivity, enabling diverse chemical transformations that are pivotal for medicinal chemistry applications. This feature has made the compound particularly interesting for researchers exploring strategies to modulate biological targets with high precision.

In recent years, the pharmaceutical industry has witnessed an increasing demand for compounds that exhibit selective binding to biological receptors and enzymes. The unique structural attributes of Benzyl N-(2-iodophenyl)methyl-N-methylcarbamate have positioned it as a promising candidate for designing molecules with enhanced pharmacological properties. Specifically, the combination of the carbamate group and the iodinated phenyl ring offers opportunities for fine-tuning both affinity and selectivity, which are critical parameters in drug discovery.

One of the most compelling aspects of this compound is its potential utility in cross-coupling reactions, particularly those involving palladium-catalyzed processes. The iodine atom serves as an excellent leaving group in such transformations, facilitating the introduction of various substituents at different positions on the aromatic ring. This capability has been leveraged in synthetic strategies aimed at generating libraries of structurally diverse compounds for high-throughput screening.

Recent studies have highlighted the role of halogenated aromatic compounds in modulating neurotransmitter systems, which are implicated in a wide range of neurological disorders. The presence of the 2-iodophenyl moiety in Benzyl N-(2-iodophenyl)methyl-N-methylcarbamate suggests that it may interact with specific binding sites on neurotransmitter receptors, potentially leading to novel therapeutic effects. For instance, preliminary investigations have suggested that derivatives of this compound could exhibit properties relevant to central nervous system (CNS) pharmacology.

The synthesis of Benzyl N-(2-iodophenyl)methyl-N-methylcarbamate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce the iodine atom at the desired position on the phenyl ring, followed by carbamate formation via nucleophilic substitution or condensation reactions. The use of protective groups is often necessary to prevent unwanted side reactions, underscoring the importance of meticulous synthetic planning.

In addition to its pharmaceutical applications, Benzyl N-(2-iodophenyl)methyl-N-methylcarbamate has shown promise in materials science research. The unique electronic properties conferred by the iodine substituent make this compound a candidate for use in organic electronic devices, such as light-emitting diodes (OLEDs) and photovoltaic cells. By tuning the molecular structure, researchers aim to develop materials with enhanced optoelectronic characteristics for next-generation technological applications.

The growing interest in this compound underscores its versatility and potential impact across multiple scientific disciplines. As research continues to uncover new synthetic methodologies and biological activities, Benzyl N-(2-iodophenyl)methyl-N-methylcarbamate is expected to remain at the forefront of chemical innovation. Its role in advancing both drug discovery and materials science highlights the interconnected nature of modern chemical research and its far-reaching implications for society.

In conclusion, Benzyl N-(2-iodophenyl)methyl-N-methylcarbamate (CAS No. 2680879-11-0) stands as a testament to the power of structural diversity in driving scientific progress. Its unique combination of functional groups and reactivity patterns offers unparalleled opportunities for innovation in pharmaceuticals and materials science. As researchers continue to explore its potential, this compound is poised to make significant contributions to future advancements in chemistry and related fields.